Cas no 80460-05-5 (1-Hexanone,4-nitro-1,3-diphenyl-)

• Product name: 1-Hexanone,4-nitro-1,3-diphenyl-
• CAS No: 80460-05-5
• MF: C₁₈H₁₉NO₃
• MW: 297.34836
• CID: 732752
• PubChem ID: 350242

1-Hexanone,4-nitro-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone,4-nitro-1,3-diphenyl-
• 4-nitro-1,3-diphenylhexan-1-one
• NSC508814
• NSC-508814
• DTXSID00325482
• 80460-05-5

• Inchi： InChI=1S/C18H19NO3/c1-2-17(19(21)22)16(14-9-5-3-6-10-14)13-18(20)15-11-7-4-8-12-15/h3-12,16-17H,2,13H2,1H3
• InChI Key： WXJBKFJHCBQRSV-UHFFFAOYSA-N
• SMILES： CCC(C(CC(=O)C1=CC=CC=C1)C2=CC=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.136493
• Monoisotopic Mass: 297.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 4

Experimental Properties

• Density: 1.136
• Boiling Point: 466.7°Cat760mmHg
• Flash Point: 213.8°C
• Refractive Index: 1.565
• PSA: 62.89000
• LogP: 4.62170